Cas no 1261952-05-9 (2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid)

• Product Name: 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid
• CAS No: 1261952-05-9
• MF: C₁₅H₉FO₂S
• MW: 272.294166326523
• MDL: MFCD18321090
• CID: 5158388
• Update Time: 2026-03-04

2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Benzo(b)thiophen-2-yl]-6-fluorobenzoic acid
• 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid

• MDL： MFCD18321090
• Inchi： 1S/C15H9FO2S/c16-11-6-3-5-10(14(11)15(17)18)13-8-9-4-1-2-7-12(9)19-13/h1-8H,(H,17,18)
• InChI Key： PXEAZZRDCSIDEU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 4.2
• Topological Polar Surface Area: 65.5

Additional information on 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid

Introduction to 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid (CAS No. 1261952-05-9)

2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid (CAS No. 1261952-05-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of chronic diseases and cancer.

The chemical structure of 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid consists of a benzothiophene moiety linked to a fluorinated benzoic acid group. The benzothiophene ring, a heterocyclic compound with a sulfur atom, imparts significant biological activity and pharmacological properties. The fluorine substitution on the benzoic acid moiety further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid has shown significant anticancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of multiple signaling pathways, including the inhibition of PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid has been investigated for its use as a fluorescent probe in biological imaging applications. The presence of the fluorine atom enhances the compound's photophysical properties, making it suitable for fluorescence microscopy and other imaging techniques. This application is particularly valuable in studying cellular processes and drug delivery mechanisms.

The synthesis of 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid has been optimized using various methodologies to improve yield and purity. Common synthetic routes involve the coupling of 6-fluorobenzoyl chloride with 1-benzothiophene derivatives using transition metal catalysts such as palladium or copper. These methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In conclusion, 2-(1-Benzothiophen-2-yl)-6-fluorobenzoic acid (CAS No. 1261952-05-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.